
Personal protective equipment for handling 1,5-
Dichloroanthraquinone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Dichloroanthraquinone

Cat. No.: B031372 Get Quote

Essential Safety and Handling Guide for 1,5-
Dichloroanthraquinone
This guide provides crucial safety and logistical information for handling 1,5-
Dichloroanthraquinone, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Compound Information:

Name: 1,5-Dichloroanthraquinone

CAS Number: 82-46-2[1][2]

Molecular Formula: C₁₄H₆Cl₂O₂[1][3]

Appearance: Yellow powder[4][5]

Hazards: Causes eye irritation. May cause skin, respiratory, and digestive tract irritation.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the primary defense against exposure. The following equipment

is mandatory when handling 1,5-Dichloroanthraquinone:
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection Safety Goggles or Glasses

Wear chemical safety goggles

with side shields or tightly

fitting safety glasses.[6][7]

These should conform to EN

166 (EU) or NIOSH (US)

standards.

Skin and Body Protection Gloves

Wear impervious, chemical-

resistant gloves. Nitrile gloves

are a suitable option.[6] Gloves

must be inspected before use.

Lab Coat/Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin exposure.[7]

Respiratory Protection Dust Respirator/Mask

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator (such as a type N95)

should be worn.[1][4] Use in a

well-ventilated area is crucial.

[4]

Operational Plan: Safe Handling Protocol
A systematic approach to handling 1,5-Dichloroanthraquinone in a laboratory setting is vital.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area, preferably using a laboratory fume hood.[4]

Locate and confirm the functionality of emergency equipment, including an eyewash station

and a safety shower.[7]
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Keep containers of 1,5-Dichloroanthraquinone tightly closed in a dry, cool, and well-

ventilated place when not in use.[4][5]

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe in the dust.[7]

Wash hands thoroughly after handling the compound.[4]

3. In Case of a Spill:

For small spills, carefully sweep up the solid material.[4][5]

Place the spilled solid into a suitable, labeled, and closed container for waste disposal.[4][5]

Clean the contaminated surface thoroughly.

First Aid Measures
Immediate action is critical in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid

immediately.[4]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops

or persists.[4]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid.[4]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[4]

Disposal Plan
Proper disposal of 1,5-Dichloroanthraquinone and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[5]

Disposal Method: Dispose of this material and its container as hazardous waste.[6] All waste

contaminated with this compound should be collected by a licensed hazardous waste

disposal service.

Regulatory Compliance: Consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[5] Do not empty into drains.[5]

Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling of 1,5-
Dichloroanthraquinone, from preparation to disposal.

Safe Handling Workflow for 1,5-Dichloroanthraquinone

Preparation & Engineering Controls
- Verify fume hood function

- Check emergency equipment
- Obtain necessary PPE

Handling the Compound
- Wear appropriate PPE
- Handle in a fume hood
- Avoid dust generation

Spill Response
- Evacuate if necessary

- Wear PPE
- Contain and clean up spill

If spill occurs

Decontamination
- Clean work surfaces

- Remove and dispose of PPE properly
- Wash hands thoroughly

Waste Disposal
- Collect in a labeled, sealed container

- Treat as hazardous waste
- Follow institutional & local regulations

End of Process

Dispose of used PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,5-Dichloroanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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